9-(4-fluorobenzyl)-5-methyl-3-phenyl-5H-[1,2,4]triazolo[4,3-e]purine-6,8(7H,9H)-dione

• IUPAC Name: 5-[(4-fluorophenyl)methyl]-1-methyl-8-phenylpurino[8,9-c][1,2,4]triazole-2,4-dione
• InChI: InChI=1S/C20H15FN6O2/c1-25-18-15(17(28)22-20(25)29)26(11-12-7-9-14(21)10-8-12)19-24-23-16(27(18)19)13-5-3-2-4-6-13/h2-10H,11H2,1H3,(H,22,28,29)
• InChI Key: KRBWFDNNBQAJLL-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C3=NN=C(N23)C4=CC=CC=C4)CC5=CC=C(C=C5)F
• Molecular Formula: C20H15FN6O2
• Molecular Weight: 390.4 g/mol
• CAS No.: 921549-50-0

Description

9-(4-fluorobenzyl)-5-methyl-3-phenyl-5H-[1,2,4]triazolo[4,3-e]purine-6,8(7H,9H)-dione is a useful research compound. Its molecular formula is C20H15FN6O2 and its molecular weight is 390.378. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticonvulsant Activity

Research on compounds structurally related to 9-(4-fluorobenzyl)-5-methyl-3-phenyl-5H-[1,2,4]triazolo[4,3-e]purine-6,8(7H,9H)-dione has shown potential anticonvulsant properties. For instance, derivatives of fluorobenzyl-triazolo-pyridines have been synthesized and tested for activity against maximal electroshock-induced seizures in rodents, suggesting potential utility in treating seizure disorders without causing emesis, a common side effect of many anticonvulsants (Kelley et al., 1995).

Antimicrobial and Antibacterial Activities

Compounds containing the triazole and purine moieties have been explored for their antimicrobial and antibacterial activities. One study synthesized and characterized 9H-[1,2,4]Triazolo[4,3-g]purin-5-amine derivatives, finding them effective against several bacterial strains. This showcases the potential of such compounds in addressing bacterial infections and contributing to the development of new antibacterial agents (Govori, 2017).

Antidepressant and Anxiolytic Agents

Derivatives of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione, related to the compound , have been synthesized and evaluated for their serotonin receptor affinity and phosphodiesterase inhibitor activity. Preliminary in vivo studies indicate potential antidepressant and anxiolytic effects, further demonstrating the broad therapeutic potential of compounds within this chemical space (Zagórska et al., 2016).

Anti-inflammatory and Analgesic Activities

Additionally, 1,2,4-triazolo-[3,4-b]-1,3,4-thiadiazines containing an amide linkage have been synthesized, showing considerable cytotoxicity, anti-inflammatory, and analgesic activities. These findings suggest the relevance of exploring structurally similar compounds for their potential in treating inflammation and pain, contributing to the development of new therapeutic agents in these areas (Puthiyapurayil et al., 2014).